Cas no 51552-53-5 (21-methyl-5,10,15,20-tetraphenylporphyrin)

21-methyl-5,10,15,20-tetraphenylporphyrin structure
51552-53-5 structure
Product Name:21-methyl-5,10,15,20-tetraphenylporphyrin
CAS No:51552-53-5
MF:C45H32N4
MW:628.762390136719
CID:1573105
Update Time:2024-08-24

21-methyl-5,10,15,20-tetraphenylporphyrin Chemical and Physical Properties

Names and Identifiers

    • 21-methyl-5,10,15,20-tetraphenylporphyrin
    • 21H,23H-porphine, 21-methyl-5,10,15,20-tetraphenyl-
    • N-Methyltetraphenylporphyrin
    • Inchi: 1S/C45H32N4/c1-49-40-28-29-41(49)45(33-20-12-5-13-21-33)39-27-25-37(48-39)43(31-16-8-3-9-17-31)35-23-22-34(46-35)42(30-14-6-2-7-15-30)36-24-26-38(47-36)44(40)32-18-10-4-11-19-32/h2-29,46H,1H3/b42-34-,42-36-,43-35-,43-37-,44-38-,44-40-,45-39-,45-41-
    • InChI Key: REOVXJGGACYFFT-BQLHLCMASA-N
    • SMILES: C1(C2=CC=CC=C2)=C2N=C(C(C3=CC=CC=C3)=C3NC(=C(C4=CC=CC=C4)C4=NC(=C(C5=CC=CC=C5)C5N(C)C1=CC=5)C=C4)C=C3)C=C2 |c:18,t:7,21,32|

Computed Properties

  • Exact Mass: 628.26296

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • PSA: 41.68
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.